Cas no 922092-41-9 (3-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide)

• Product Name: 3-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• CAS No: 922092-41-9
• MF: C₂₅H₃₃N₃O
• MW: 391.549026250839
• CID: 5983209
• PubChem ID: 44025234
• Update Time: 2025-11-07

3-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• 3-methyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• F2292-0853
• AKOS004982648
• 3-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]benzamide
• 922092-41-9
• 3-methyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide

• Inchi： 1S/C25H33N3O/c1-19-8-6-9-22(16-19)25(29)26-18-24(28-14-4-3-5-15-28)21-11-12-23-20(17-21)10-7-13-27(23)2/h6,8-9,11-12,16-17,24H,3-5,7,10,13-15,18H2,1-2H3,(H,26,29)
• InChI Key： JSJYGBMLHSJIII-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCCCC1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 391.262362685g/mol
• Monoisotopic Mass: 391.262362685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.6Ų

Additional information on 3-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide

Comprehensive Overview of 3-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide (CAS No. 922092-41-9)

The compound 3-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide (CAS No. 922092-41-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its complex structure featuring a tetrahydroquinoline core and a piperidine moiety, this compound is often studied for its potential interactions with biological targets. Researchers are particularly interested in its structure-activity relationship (SAR), which could pave the way for novel therapeutic applications.

In recent years, the demand for small-molecule modulators and heterocyclic compounds has surged, driven by advancements in drug discovery and personalized medicine. The unique scaffold of 3-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide makes it a candidate for exploring GPCR (G-protein-coupled receptor) modulation or enzyme inhibition. These areas align with trending topics in biomedical research, such as neurodegenerative diseases and metabolic disorders, where targeted small molecules play a critical role.

The synthesis of CAS No. 922092-41-9 involves multi-step organic reactions, often requiring amide coupling and reductive amination techniques. Its molecular weight and logP value suggest moderate lipophilicity, which is a key consideration for drug bioavailability. Analytical methods like HPLC and NMR spectroscopy are typically employed to confirm its purity and structural integrity, ensuring reproducibility in research settings.

From an SEO perspective, users frequently search for terms like "tetrahydroquinoline derivatives uses", "piperidine-containing compounds in drug design", and "CAS 922092-41-9 supplier". Addressing these queries, this compound’s potential extends to medicinal chemistry and preclinical studies, where its pharmacokinetic properties are rigorously evaluated. Additionally, its relevance to fragment-based drug discovery (FBDD) highlights its utility in optimizing lead compounds.

Environmental and safety profiles of 3-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide are also critical discussion points. While not classified as hazardous, proper handling protocols are recommended due to its organic solvent solubility and potential sensitivity to light or heat. Researchers often inquire about "stable storage conditions for quinoline derivatives", emphasizing the need for inert atmospheres or desiccants.

In conclusion, CAS No. 922092-41-9 represents a promising scaffold for interdisciplinary research. Its integration into high-throughput screening (HTS) libraries and computational modeling studies underscores its versatility. As the scientific community continues to explore structure-based drug design, this compound’s role in addressing unmet medical needs remains a compelling narrative.